3-[1-(3-fluoro-4-methoxybenzoyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide

• IUPAC Name: 3-[1-(3-fluoro-4-methoxybenzoyl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C22H26FN3O3/c1-29-20-6-5-18(13-19(20)23)22(28)26-11-8-16(9-12-26)4-7-21(27)25-15-17-3-2-10-24-14-17/h2-3,5-6,10,13-14,16H,4,7-9,11-12,15H2,1H3,(H,25,27)
• InChI Key: RXYXDEOXEAZEOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)CCC(=O)NCC3=CN=CC=C3)F
• Molecular Formula: C22H26FN3O3
• Molecular Weight: 399.5 g/mol

Description

3-[1-(3-fluoro-4-methoxybenzoyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[1-(3-fluoro-4-methoxybenzoyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a role in the regulation of gene expression. It also acts as an antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain sensation and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In pain management, it has been shown to reduce pain sensitivity and inflammation. In neurological disorders, it has been shown to modulate neurotransmitter release and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(3-fluoro-4-methoxybenzoyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide in lab experiments is its specificity for certain enzymes and receptors, allowing for targeted effects. However, its limitations include potential toxicity and the need for further studies to fully understand its mechanisms of action.

Future Directions

For research on this compound include investigating its potential use in combination with other therapies, exploring its effects on different types of cancer and neurological disorders, and further elucidating its mechanisms of action. Additionally, studies on its toxicity and safety profile are needed to determine its potential for clinical use.

Synthesis Methods

The synthesis of 3-[1-(3-fluoro-4-methoxybenzoyl)-4-piperidinyl]-N-(3-pyridinylmethyl)propanamide involves the reaction of 3-fluoro-4-methoxybenzoic acid with piperidine and pyridine in the presence of a coupling reagent. The resulting intermediate is then treated with propanoyl chloride to obtain the final product.

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, pain management, and neurological disorders. In cancer research, it has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been studied for its analgesic properties and its potential use in treating neuropathic pain. In neurological disorders, it has been investigated for its ability to modulate neurotransmitter release and its potential use in treating conditions such as Parkinson's disease and epilepsy.